Cas no 2228246-03-3 (1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine)

1-1-(5-Fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a fluorinated aromatic moiety. Its compact, rigid cyclopropyl framework enhances metabolic stability while the fluorine substitution at the 5-position of the phenyl ring can influence electronic properties and bioavailability. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules, particularly in the development of CNS-active agents or enzyme inhibitors. The steric and electronic effects imparted by the cyclopropyl and fluoro-methylphenyl groups may contribute to selective binding interactions. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery.
1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine structure
2228246-03-3 structure
Product Name:1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine
CAS No:2228246-03-3
MF:C13H16FN
MW:205.271246910095
CID:5947001
PubChem ID:165881708
Update Time:2025-06-08

1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine
    • 2228246-03-3
    • 1-[1-(5-fluoro-2-methylphenyl)cyclopropyl]cyclopropan-1-amine
    • EN300-1808615
    • Inchi: 1S/C13H16FN/c1-9-2-3-10(14)8-11(9)12(4-5-12)13(15)6-7-13/h2-3,8H,4-7,15H2,1H3
    • InChI Key: WALLLRAUWRFHLN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1)C1(CC1)C1(CC1)N

Computed Properties

  • Exact Mass: 205.126677677g/mol
  • Monoisotopic Mass: 205.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine Pricemore >>

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Additional information on 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228246-03-3)

The compound 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228246-03-3) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its distinctive cyclopropyl and amine functional groups, combined with a fluoro-substituted aromatic ring, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with the growing demand for novel therapeutic agents in precision medicine.

In recent years, the scientific community has focused on small-molecule drug discovery, and compounds like 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine are at the forefront of this trend. Its molecular scaffold offers versatility for structural modifications, making it a valuable building block for designing targeted therapies. This aligns with the increasing popularity of personalized medicine and AI-driven drug design, topics frequently searched by professionals and enthusiasts alike.

The pharmacokinetic properties of CAS No. 2228246-03-3 are also under investigation, particularly its metabolic stability and blood-brain barrier permeability. These characteristics are critical for developing central nervous system (CNS) therapeutics, a hot topic in neuroscience research. Additionally, its fluoro substitution enhances its binding affinity to specific receptors, a feature often explored in GPCR-targeted drugs, another trending area in pharmaceutical sciences.

From a synthetic chemistry perspective, the cyclopropyl rings in 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine present intriguing challenges and opportunities. The strain inherent in these rings can influence the compound's reactivity and conformational stability, which is a subject of interest for researchers studying ring-strained molecules. This ties into broader discussions about bioisosteres and fragment-based drug design, which are frequently searched terms in academic and industrial circles.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 2228246-03-3. The push for sustainable synthesis methods has led to innovations in minimizing waste and optimizing yields for complex molecules like this one. This resonates with the global emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry, a topic gaining traction in both scientific and business communities.

In summary, 1-1-(5-fluoro-2-methylphenyl)cyclopropylcyclopropan-1-amine represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of life sciences and biotechnology. As research progresses, it may well become a cornerstone in the development of next-generation therapeutics.

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